Cas no 6147-66-6 (Diallylamine hydrochloride)

• Product Name: Diallylamine hydrochloride
• CAS No: 6147-66-6
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• MDL: MFCD00060150
• CID: 94149
• PubChem ID: 87566816
• Update Time: 2025-05-23

Diallylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Diallylamine Hydrochloride
• 2-Propen-1-amine,N-2-propenyl-,hydrochloride
• Diallyalamine hydrochloride
• DiallylamineHCl
• Diallylammonium chloride
• N-prop-2-enylprop-2-en-1-amine,hydrochloride
• 6954CKA5LK
• 2-Propen-1-amine, N-2-propenyl-, hydrochloride
• Diallylamine, hydrochloride
• Di-allylamine, hydrochloride
• Diallylamine HCl
• diallylarnmonium chloride
• KSC352E2B
• PZNOBXVHZYGUEX-UHFFFAOYSA-N
• 2-Propen-1-amine, N-2-propen-1-yl-, hydrochloride (1:1)
• 6733AE
• TRA0047546
• SY039174
• N,N-Diallylamine hydrochloride,
• Q27264315
• 2-Propen-1-amine,N-2-propenyl-,hydrochloride;DIALLYLAMINE HYDROCHLORIDE;Diallyalamine hydrochloride;DiallylamineHCl;Diallylammonium chloride
• AMY22157
• AC7931
• UNII-6954CKA5LK
• N-prop-2-enylprop-2-en-1-amine;hydrochloride
• 6147-66-6
• D0070
• N,N-Diallylamine hydrochloride, AldrichCPR
• DTXSID50334807
• AKOS015894957
• MFCD00060150
• A868703
• DB-243381
• DTXCID60285896
• Diallylamine hydrochloride

• MDL： MFCD00060150
• Inchi： 1S/C6H11N.ClH/c1-3-5-7-6-4-2;/h3-4,7H,1-2,5-6H2;1H
• InChI Key： PZNOBXVHZYGUEX-UHFFFAOYSA-N
• SMILES： Cl.N(CC=C)CC=C

Computed Properties

• Exact Mass: 133.06600
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 49.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 164-165 ºC (acetone ethanol )
• Water Partition Coefficient: almost transparency
• PSA: 12.03000
• LogP: 2.14090
• Solubility: Not determined

Diallylamine hydrochloride Security Information

• Hazard Category Code： 36/37/38-41-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Diallylamine hydrochloride

Recent Advances in the Research of Diallylamine Hydrochloride (CAS: 6147-66-6)

Diallylamine hydrochloride (CAS: 6147-66-6) is a significant chemical compound widely used in the pharmaceutical and chemical industries. Recent studies have focused on its applications in drug synthesis, polymer chemistry, and biomedical research. This research brief aims to summarize the latest findings related to this compound, highlighting its potential in various scientific and industrial applications.

One of the key areas of research involves the use of diallylamine hydrochloride as a precursor in the synthesis of novel polymers. A 2023 study published in the *Journal of Polymer Science* demonstrated its efficacy in creating cross-linked hydrogels with enhanced mechanical properties. These hydrogels show promise in drug delivery systems, particularly for controlled release applications. The study utilized advanced spectroscopic techniques, including NMR and FT-IR, to characterize the polymer structures.

In the pharmaceutical sector, diallylamine hydrochloride has been investigated for its role in the development of antimicrobial agents. A recent paper in *Bioorganic & Medicinal Chemistry Letters* reported that derivatives of this compound exhibit potent activity against Gram-positive bacteria. The researchers synthesized a series of analogs and evaluated their efficacy using in vitro assays, identifying several candidates with minimal cytotoxicity and high therapeutic potential.

Another notable application is in the field of cancer research. A 2024 study in *Molecular Pharmaceutics* explored the use of diallylamine hydrochloride in the design of targeted drug delivery systems. The compound was incorporated into nanoparticles functionalized with tumor-specific ligands, resulting in improved drug accumulation at tumor sites and reduced off-target effects. This approach could significantly enhance the efficacy of chemotherapy while minimizing adverse side effects.

Beyond its biomedical applications, diallylamine hydrochloride has also been studied for its role in environmental chemistry. Researchers have investigated its use as a chelating agent for heavy metal removal from wastewater. A 2023 study in *Environmental Science and Technology* highlighted its high affinity for lead and cadmium ions, making it a potential candidate for water purification technologies.

In conclusion, the latest research on diallylamine hydrochloride (CAS: 6147-66-6) underscores its versatility and potential across multiple disciplines. From advanced drug delivery systems to environmental remediation, this compound continues to inspire innovative solutions to complex challenges. Future studies are expected to further explore its applications, particularly in personalized medicine and sustainable chemistry.